![molecular formula C9H9FO2 B2755169 1-(4-Fluoro-2-hydroxyphenyl)propan-1-one CAS No. 247230-94-0](/img/structure/B2755169.png)
1-(4-Fluoro-2-hydroxyphenyl)propan-1-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
1-(4-Fluoro-2-hydroxyphenyl)propan-1-one is a chemical compound with the molecular formula C9H9FO2 and a molecular weight of 168.17 . It is used for research purposes .
Molecular Structure Analysis
The molecular structure of this compound consists of a five-member ring with two nitrogen atoms at different positions .Scientific Research Applications
Antimicrobial Activity
Nagamani, Anjaiah, Praveen, and Jalapathi (2018) synthesized novel compounds from 2-(4-fluorophenyl)-1-(2-hydroxy-4-methoxyphenyl)ethanone, which were characterized and evaluated for their antimicrobial activity. This study highlights the potential pharmaceutical applications of derivatives of 1-(4-Fluoro-2-hydroxyphenyl)propan-1-one in combating microbial infections (M. Nagamani et al., 2018).
Photophysical Properties
Kumari, Varghese, George, and Sudhakar (2017) investigated the solvatochromic effects on absorption and fluorescence spectra of chalcone derivatives, including compounds structurally related to this compound. Their findings contribute to understanding the impact of solvent polarity on the photophysical properties of such compounds, with implications for their use in sensor technologies and material sciences (Rekha Kumari et al., 2017).
Molecular Logic System Applications
Zhang, Su, Ma, and Tian (2008) developed a novel fluorophore based on the structural framework similar to this compound, demonstrating its application as a multiple-mode molecular logic system responsive to pH, solvent polarity, and Hg2+ ions. This research showcases the compound's potential in developing advanced molecular sensors and logic devices (Dong Zhang et al., 2008).
Crystal Structure and Hydrogen Bonding
Butcher, Jasinski, Narayana, Lakshmana, and Yathirajan (2007) characterized the crystal structure of a molecule closely related to this compound, focusing on the coplanarity of phenyl groups and the prop-2-en-1-one linkage, as well as intermolecular hydrogen bonding. This study provides insight into the structural characteristics that could influence the compound's interactions and stability in various applications (R. Butcher et al., 2007).
Fuel-Cell Applications
Bae, Miyatake, and Watanabe (2009) synthesized sulfonated poly(arylene ether sulfone) block copolymers incorporating fluorenyl groups, utilizing bis(4-fluorophenyl)sulfone as a comonomer. Their research into the proton conductivity and mechanical properties of these materials underlines the potential of this compound derivatives in fuel-cell membrane technology (Byungchan Bae et al., 2009).
Properties
IUPAC Name |
1-(4-fluoro-2-hydroxyphenyl)propan-1-one |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H9FO2/c1-2-8(11)7-4-3-6(10)5-9(7)12/h3-5,12H,2H2,1H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GFYDYQHYABTTSZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC(=O)C1=C(C=C(C=C1)F)O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H9FO2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
168.16 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.